2-[({5-[(1,3-benzodioxol-5-yloxy)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)methyl]-1H-benzimidazole

• Molecular Formula: C20H19N5O3S
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 2-[[5-(1,3-benzodioxol-5-yloxymethyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanylmethyl]-1H-benzimidazole
• InChI: InChI=1S/C20H19N5O3S/c1-2-25-19(10-26-13-7-8-16-17(9-13)28-12-27-16)23-24-20(25)29-11-18-21-14-5-3-4-6-15(14)22-18/h3-9H,2,10-12H2,1H3,(H,21,22)
• InChI Key: YLUSITUVEOGZDR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=NC3=CC=CC=C3N2)COC4=CC5=C(C=C4)OCO5

Description

The compound {5-[(1H-1,3-BENZIMIDAZOL-2-YLMETHYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL}METHYL (1,3-BENZODIOXOL-5-YL) ETHER is a complex organic molecule featuring multiple heterocyclic structures. This compound is notable for its potential applications in medicinal chemistry due to its unique structural components, which include benzimidazole, triazole, and benzodioxole moieties. These structures are known for their biological activity and are often found in pharmacologically active compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {5-[(1H-1,3-BENZIMIDAZOL-2-YLMETHYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL}METHYL (1,3-BENZODIOXOL-5-YL) ETHER typically involves multi-step organic synthesis. A common synthetic route includes:

Formation of the Benzimidazole Moiety: This can be achieved by the condensation of o-phenylenediamine with formic acid or its derivatives under acidic conditions.

Synthesis of the Triazole Ring: The triazole ring can be synthesized via a cyclization reaction involving hydrazine derivatives and appropriate alkylating agents.

Coupling Reactions: The benzimidazole and triazole intermediates are then coupled using a thiol-ether linkage, often facilitated by a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide.

Final Ether Formation: The final step involves the etherification of the triazole intermediate with the benzodioxole derivative, typically using a Williamson ether synthesis approach.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of green chemistry principles to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the benzimidazole moiety, forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro groups (if present) or the triazole ring, potentially leading to the formation of amines or dihydrotriazoles.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide or m-chloroperbenzoic acid for oxidation reactions.

Reducing Agents: Sodium borohydride or lithium aluminum hydride for reduction reactions.

Nucleophiles: Alkoxides or amines for substitution reactions.

Major Products

Sulfoxides and Sulfones: From oxidation reactions.

Amines and Dihydrotriazoles: From reduction reactions.

Substituted Benzimidazoles and Triazoles: From nucleophilic substitution reactions.

Scientific Research Applications

Medicinal Chemistry: Due to its structural similarity to known pharmacophores, it can be explored for its potential as an antimicrobial, anticancer, or antiviral agent.

Biological Studies: The compound can be used to study the interaction of heterocyclic compounds with biological targets, such as enzymes or receptors.

Industrial Applications: It may serve as an intermediate in the synthesis of more complex molecules used in pharmaceuticals or agrochemicals.

Mechanism of Action

The mechanism of action of {5-[(1H-1,3-BENZIMIDAZOL-2-YLMETHYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL}METHYL (1,3-BENZODIOXOL-5-YL) ETHER is likely to involve multiple pathways:

Molecular Targets: The benzimidazole moiety can interact with DNA or enzymes, potentially inhibiting their function.

Pathways: The compound may interfere with cellular processes such as DNA replication or protein synthesis, leading to its biological effects.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole Derivatives: Known for their antimicrobial and anticancer properties.

Triazole Derivatives: Widely used in antifungal medications.

Benzodioxole Derivatives: Often found in natural products with various biological activities.

Uniqueness

The uniqueness of {5-[(1H-1,3-BENZIMIDAZOL-2-YLMETHYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL}METHYL (1,3-BENZODIOXOL-5-YL) ETHER lies in its combination of these three pharmacophores, potentially offering a broader spectrum of biological activity and making it a versatile candidate for drug development .